2-(3-bromophenyl)-3-(2-methoxyethyl)-10-methylpyrimido[4,5-b]quinoline-4,5(3H,10H)-dione

• IUPAC Name: 2-(3-bromophenyl)-3-(2-methoxyethyl)-10-methylpyrimido[4,5-b]quinoline-4,5-dione
• InChI: InChI=1S/C21H18BrN3O3/c1-24-16-9-4-3-8-15(16)18(26)17-20(24)23-19(13-6-5-7-14(22)12-13)25(21(17)27)10-11-28-2/h3-9,12H,10-11H2,1-2H3
• InChI Key: BQGBEUQRMZVZEW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=O)C3=C1N=C(N(C3=O)CCOC)C4=CC(=CC=C4)Br
• Molecular Formula: C21H18BrN3O3
• Molecular Weight: 440.3 g/mol
• CAS No.: 883956-98-7

Description

The compound 2-(3-bromophenyl)-3-(2-methoxyethyl)-10-methylpyrimido[4,5-b]quinoline-4,5(3H,10H)-dione belongs to the pyrimido[4,5-b]quinoline family, a class of heterocyclic systems known for their bioactivity in anticancer and antifungal applications . Its structure features:

• A pyrimido[4,5-b]quinoline core fused with pyrimidine and quinoline rings.
• 3-Bromophenyl at position 2, introducing electron-withdrawing and steric effects.
• 2-Methoxyethyl at position 3, enhancing solubility through polar ether linkages.
• 10-Methyl substitution, stabilizing the tautomeric form of the quinoline moiety .

This compound’s structural complexity and substituent diversity make it a candidate for targeted biological studies, though specific activity data remain underexplored in the literature .

Biological Activity

2-(3-bromophenyl)-3-(2-methoxyethyl)-10-methylpyrimido[4,5-b]quinoline-4,5(3H,10H)-dione is a synthetic compound with potential biological activity that has garnered interest in medicinal chemistry. This article explores its biological properties, focusing on cytotoxicity, mechanisms of action, and structure-activity relationships.

Cytotoxicity

Research indicates that derivatives of pyrimido[4,5-b]quinoline compounds exhibit significant cytotoxic effects against various cancer cell lines. For example, a study evaluated the cytotoxicity of several derivatives against K562 leukemia cells. The most potent compounds displayed IC50 values ranging from 0.84 µM to 2.49 µM, indicating strong anti-leukemic potential (see Table 1) .

Compound	IC50 (µM)	Cell Line
2-(3-bromophenyl)-3-(2-methoxyethyl)-10-methylpyrimido[4,5-b]quinoline-4,5(3H,10H)-dione	TBD	K562
Derivative A	0.84	K562
Derivative B	0.91	K562
Derivative C	2.49	K562

The mechanism by which this compound exerts its cytotoxic effects involves multiple pathways:

• Induction of Apoptosis : The compound triggers apoptosis in cancer cells through the activation of caspases and inhibition of anti-apoptotic proteins such as survivin .
• Cell Cycle Arrest : It has been shown to induce cell cycle arrest at the G1 phase, preventing cancer cell proliferation .
• Inhibition of Signaling Pathways : The compound inhibits critical signaling pathways such as the AKT/mTOR pathway, which is often dysregulated in cancer .

Structure-Activity Relationship (SAR)

The presence of halogen substituents (like bromine) and methoxy groups significantly influences the biological activity of these compounds. Studies suggest that variations in substitution patterns can enhance or reduce cytotoxicity . For instance:

• Bromine Substitution : Enhances lipophilicity and may improve cellular uptake.
• Methoxy Groups : Influence electronic properties and solubility.

Case Studies

• Anti-Leukemia Activity : A semi-synthesis study demonstrated that specific derivatives of pyrimido[4,5-b]quinoline showed superior activity against K562 cells compared to standard treatments like doxorubicin .
• Antimycobacterial Activity : Related studies on quinoline derivatives have shown promising results against Mycobacterium tuberculosis, suggesting a broader spectrum of activity for compounds with similar structures .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Pyrimido[4,5-b]quinoline Derivatives

Compound Name & Substituents	Molecular Weight	Key Structural Features	Reported Bioactivity/Properties	References
Target Compound : 2-(3-Bromophenyl)-3-(2-methoxyethyl)-10-methyl-	443.29 (calc.)	Bromophenyl (electron-withdrawing), methoxyethyl (polar)	Underexplored; potential antitumor/antifungal
10-(4-t-Butylphenyl)-3-(2-ethylphenyl)-pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione	Not reported	Bulky t-butylphenyl, ethylphenyl	Forms stable complexes with urea/ethanol
2-Cyclobutyl-10-methyl-3-phenyl-pyrimido[4,5-b]quinoline-4,5(3H,10H)-dione	357.41	Cyclobutyl (rigid), phenyl (hydrophobic)	Commercially available; no activity reported
7-Nitro-10-octyl-3-phenyl-pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione	463.45 (calc.)	Nitro (electron-deficient), octyl (lipophilic)	Antagonizes survivin-Smac/Diablo interaction (IC50 = 2.2 μM)
5-{[3-(Dimethylamino)propyl]amino}-3,10-dimethyl-pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione	383.42 (calc.)	Dimethylaminopropyl (basic), dual methyl groups	Potential DNA intercalation; untested
10-Methylpyrimido[4,5-b]quinoline-2,4(3H,10H)-dione	227.22	No substituents at positions 2/3	Baseline scaffold; minimal bioactivity
5-(3,4-Dihydroxyphenyl)-8,8-dimethyl-2-(methylthio)-pyrimido[4,5-b]quinoline-4,6(3H,7H)-dione	Not reported	Dihydroxyphenyl (antioxidant), methylthio (nucleophilic)	Antifungal activity against yeasts

Key Observations:

Polar Groups: Methoxyethyl (target) and dimethylaminopropyl (dimethylamino analog) improve solubility, aiding pharmacokinetics . Lipophilic Chains: Octyl in the 7-nitro derivative enhances membrane permeability but may reduce target specificity .

Antifungal vs. Antitumor Activity :

• The dihydroxyphenyl-methylthio derivative (D13) shows antifungal activity via CYP51 binding , while the survivin antagonist (7-nitro-octyl) targets apoptosis pathways .

Synthetic Accessibility :

• Simpler analogs like the unsubstituted 10-methyl derivative are synthesized via one-pot reactions , whereas bromophenyl/methoxyethyl substitutions require multi-step protocols (e.g., Michael addition, Claisen-Schmidt condensation) .